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Compound of Interest

Compound Name: 1,2-Dibromotetrachloroethane

Cat. No.: B050365

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 1,2-
dibromotetrachloroethane (DBTCE) as an effective brominating agent in organic synthesis.
Detailed protocols and reaction data are presented to facilitate its application in research and
development.

Introduction

1,2-Dibromotetrachloroethane (DBTCE) is a versatile and mild brominating reagent with
several applications in organic synthesis.[1][2] It is a crystalline solid that serves as a laboratory
source of bromine.[3] DBTCE is particularly effective in the conversion of alcohols to alkyl
bromides via a modified Appel reaction, the bromination of olefins, and as a halogenating
reagent in other transformations.[1][4] Its use offers advantages such as mild reaction
conditions, short reaction times, and high yields.[1][5]

Key Applications

e Conversion of Alcohols to Alkyl Bromides: DBTCE, in combination with triphenylphosphine
(PPhs), provides an efficient method for the synthesis of primary, secondary, and tertiary
alkyl bromides from the corresponding alcohols.[1][5] This modified Appel reaction proceeds
rapidly and under mild conditions.[1]
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o Bromination of Olefins: DBTCE is a mild reagent for the bromination of alkenes.[1][2] It has
been shown to be effective in preventing Wagner-Meerwein rearrangements during the
bromination of bicyclic alkenes, which is attributed to a radical-mediated pathway.[1][5]

» Ring-Opening of Cyclic Ethers: The PPh3s/DBTCE complex can be successfully applied to the
ring-opening reactions of cyclic ethers under mild conditions.[1]

o Other Transformations: DBTCE also finds use in the Ramberg-Backlund rearrangement for
the conversion of sulfones to alkenes and in the catalytic oxidation of thiocarbonyl

compounds.[2][4]

Reaction Mechanism: Modified Appel Reaction

The conversion of alcohols to alkyl bromides using the PPhs/DBTCE system proceeds through
a modified Appel reaction mechanism. Triphenylphosphine abstracts a bromine atom from
DBTCE to form a phosphonium ion pair. This intermediate then reacts with the alcohol to
generate an alkoxyphosphonium salt. Subsequent nucleophilic attack by the bromide ion on
the alkyl group of the alkoxyphosphonium salt, in a typical Sn2 fashion, yields the
corresponding alkyl bromide and triphenylphosphine oxide.[1][6][7] This reaction occurs with
complete inversion of configuration for chiral alcohols.[1][5]
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Mechanism of Alcohol Bromination using PPh3/DBTCE
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Modified Appel Reaction Mechanism

Quantitative Data

The following table summarizes the yields for the conversion of various alcohols to their
corresponding alkyl bromides using the PPhs/DBTCE system.
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Alcohol Reaction Time )
Entry Product . Yield (%)
Substrate (min)
1 Benzyl alcohol Benzyl bromide 5 98
1-Bromo-1-
2 1-Phenylethanol 5 97
phenylethane
) Cinnamyl
3 Cinnamy! alcohol ) 5 98
bromide
4 1-Octanol 1-Bromooctane 5 96
(R)-(+)-2-
5 (S)-(-)-2-Octanol 5 95
Bromooctane
Bromocyclohexa
6 Cyclohexanol 5 94
ne
7 Geraniol Geranyl bromide 5 93
Propargy!
8 Propargyl alcohol p. & 5 92
bromide
4-Bromo-1-
9 3-Butyn-1-ol 5 91
butyne
2-Methyl-2- tert-Butyl
10 _ 5 90
propanol bromide
R)-(+)-1- S)-(-)-1-Bromo-
1 (R)-(+) (S)-() c 96
Phenylethanol 1-phenylethane

Data sourced from Essiz and Dastan, Turk J Chem (2019).[1][5]

Experimental Protocols

1. Synthesis of 1,2-Dibromotetrachloroethane (DBTCE)

This protocol describes the synthesis of DBTCE from tetrachloroethylene and bromine.

o Materials:
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o Tetrachloroethylene

o Molecular bromine

o Dichloromethane

o 10% Sodium hydroxide solution
o Sodium sulfate (anhydrous)

o n-Hexane

e Procedure:

o In a 500-mL flask equipped with a reflux condenser, a solution of tetrachloroethylene (81.1
g, 50.0 mL, 489.1 mmol) and molecular bromine (46.9 g, 15.0 mL, 293.4 mmol) is
prepared.

o The reaction mixture is irradiated with a 500-W lamp at reflux temperature for 2 hours.

o After cooling to room temperature, the mixture is diluted with a 10% sodium hydroxide
solution (100 mL).

o The product is extracted with dichloromethane (3 x 100 mL).

o The combined organic layers are washed with water, dried over anhydrous Na=SOa4, and
concentrated under reduced pressure.

o The crude product is recrystallized from n-hexane to yield DBTCE (90.0 g, 94%).[1]
2. General Protocol for the Conversion of Alcohols to Alkyl Bromides

This protocol outlines the general procedure for the bromination of alcohols using PPhs and
DBTCE.

o Materials:

o Triphenylphosphine (PPhs)
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o 1,2-Dibromotetrachloroethane (DBTCE)
o Alcohol substrate

o Freshly distilled dichloromethane

e Procedure:

[¢]

Dissolve PPhs (2.2 mmol) in freshly distilled dichloromethane (4.0 mL) at 20 °C.

o Add a solution of DBTCE (2.2 mmol) in freshly distilled dichloromethane (4.0 mL) dropwise
to the PPhs solution. A white colloidal mixture will form. Stir for 2 minutes.

o Add a solution of the alcohol (2.0 mmol) in freshly distilled dichloromethane (4.0 mL)
dropwise to the mixture over 2 minutes. The reaction mixture will become a colorless
solution.

o The reaction is typically complete within 5 minutes. Monitor the reaction progress by thin-
layer chromatography (TLC).

o Upon completion, the reaction mixture can be purified by flash column chromatography on
silica gel.[1]
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Experimental Workflow for Alcohol Bromination

Dissolve PPhs in CH2Cl2

:

Add DBTCE solution in CH2Clz dropwise

:

Stir for 2 minutes
(White colloidal mixture forms)

:

Add alcohol solution in CH2Cl2 dropwise

:

Reaction complete (5 min)
(Colorless solution)

:

Monitor by TLC

:

Purify by Flash Column Chromatography
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General Experimental Workflow

Safety and Handling

1,2-Dibromotetrachloroethane is a lachrymatory agent, meaning it can cause tearing.[3] It
should be handled in a well-ventilated fume hood, and appropriate personal protective
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equipment (gloves, safety glasses) should be worn. For detailed safety information, refer to the
Safety Data Sheet (SDS).

Conclusion

1,2-Dibromotetrachloroethane is a valuable reagent for bromination reactions in organic
synthesis. The modified Appel reaction using PPhs/DBTCE provides a rapid, high-yielding, and
stereoselective method for the conversion of a wide range of alcohols to alkyl bromides under
mild conditions. The provided protocols and data serve as a practical guide for researchers in
the fields of chemistry and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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